Cas no 82-03-1 (7H-Benz[de]anthracen-7-one,2-methyl-)

7H-Benz[de]anthracen-7-one,2-methyl- structure
82-03-1 structure
Product Name:7H-Benz[de]anthracen-7-one,2-methyl-
CAS No:82-03-1
MF:C18H12O
MW:244.287284851074
CID:730869
PubChem ID:233526
Update Time:2025-04-19

7H-Benz[de]anthracen-7-one,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 7H-Benz[de]anthracen-7-one,2-methyl-
    • NSC 32100
    • NSC-32100
    • 7H-Benz[de]anthracen-7-one, 2-methyl-
    • 2-Methyl-7H-benzo[de]anthracen-7-one
    • 2-Methylbenzanthron
    • NSC32100
    • 2-Methylbenzanthrone
    • DTXSID401002362
    • 82-03-1
    • Inchi: 1S/C18H12O/c1-11-9-12-5-4-8-15-17(12)16(10-11)13-6-2-3-7-14(13)18(15)19/h2-10H,1H3
    • InChI Key: KZVJTAYLEAJHMU-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C2C=C(C)C=C3C=CC=C1C=23

Computed Properties

  • Exact Mass: 244.089
  • Monoisotopic Mass: 244.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.251
  • Boiling Point: 448.2°Cat760mmHg
  • Flash Point: 200.8°C
  • Refractive Index: 1.713
  • PSA: 17.07000
  • LogP: 4.35960
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd